Cas no 31469-16-6 (((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane)
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane is a silyl enol ether derivative with applications in organic synthesis, particularly as a versatile intermediate for C–C bond formation. Its structure features a trimethylsilyl (TMS) group and an ethoxy-substituted enol ether moiety, enhancing reactivity in aldol-type reactions and nucleophilic additions. The compound offers advantages such as improved stability compared to free enols, controlled regioselectivity, and compatibility with mild reaction conditions. Its use in protecting group strategies and as a precursor for functionalized carbonyl compounds makes it valuable in fine chemical and pharmaceutical synthesis. The TMS group facilitates easy deprotection under mild acidic or fluoride conditions, ensuring efficient downstream processing.

31469-16-6 structure
Product name:((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Chemical and Physical Properties
Names and Identifiers
-
- ((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
- 1-Ethoxy-2-Methyl-1-(trimethylsiloxy)-1-Propene
- (1-ethoxy-2-methylprop-1-enyloxy)trimethylsilane
- 1-ethoxy-1-((trimethylsilyl)oxy)-2-methylpropene
- 1-ethoxy-2-methyl-1-(trimethylsilyloxy)
- 1-Ethoxy-2-methyl-1-(trimethylsilyloxy)-1-propene
- 1-ethoxy-2-methyl-1-(trimethylsilyloxy)prop-1-ene
- AK110673
- CTK4G7188
- KB-204913
- trimethylsilyl enol ether of ethyl isobutyrate
- (1-ethoxy-2-methylprop-1-enoxy)-trimethylsilane
- SCHEMBL3296616
- FT-0660493
- A11300
- CS-0186024
- 31469-16-6
- [(1-ETHOXY-2-METHYLPROP-1-EN-1-YL)OXY]TRIMETHYLSILANE
- AKOS015843376
- Dimethylketene ethyl trimethylsilyl acetal
- [(1-Ethoxy-2-methylprop-1-en-1-yl)oxy](trimethyl)silane
- Silane, [(1-ethoxy-2-methyl-1-propenyl)oxy]trimethyl-
- DTXSID50450036
- AS-76356
- MFCD16038621
- DB-000116
-
- MDL: MFCD16038621
- Inchi: InChI=1S/C9H20O2Si/c1-7-10-9(8(2)3)11-12(4,5)6/h7H2,1-6H3
- InChI Key: ALADLYHTLGGECZ-UHFFFAOYSA-N
- SMILES: CCOC(=C(C)C)O[Si](C)(C)C
Computed Properties
- Exact Mass: 188.1233
- Monoisotopic Mass: 188.123256411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 182.4±23.0 °C at 760 mmHg
- Flash Point: 50.2±23.0 °C
- PSA: 18.46
- Vapor Pressure: 1.1±0.3 mmHg at 25°C
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UJ702-1g |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane |
31469-16-6 | 95% mix TBC as stabilizer | 1g |
1160.0CNY | 2021-07-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UJ702-50mg |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane |
31469-16-6 | 95% mix TBC as stabilizer | 50mg |
215.0CNY | 2021-07-15 | |
eNovation Chemicals LLC | D584116-1g |
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene |
31469-16-6 | 95% | 1g |
$298 | 2024-05-24 | |
Ambeed | A270629-5g |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane |
31469-16-6 | 95% mix TBC as stabilizer | 5g |
$609.0 | 2025-03-05 | |
Ambeed | A270629-1g |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane |
31469-16-6 | 95% mix TBC as stabilizer | 1g |
$242.0 | 2025-03-05 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E38381-1g |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane |
31469-16-6 | 98% | 1g |
¥1602.0 | 2023-09-08 | |
A2B Chem LLC | AB42743-250mg |
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene |
31469-16-6 | 95% mix TBC as stabilizer | 250mg |
$81.00 | 2024-04-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS0123-1g |
[(1-ethoxy-2-methylprop-1-en-1-yl)oxy]trimethylsilane |
31469-16-6 | 95% | 1g |
¥1491.0 | 2024-04-20 | |
1PlusChem | 1P0032RB-250mg |
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene |
31469-16-6 | 95% mix TBC as stabilizer | 250mg |
$106.00 | 2024-05-06 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E38380-1g |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane |
31469-16-6 | 95% | 1g |
¥1582.0 | 2024-07-19 |
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Related Literature
-
Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
-
Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31469-16-6)((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane

Purity:99%/99%
Quantity:1g/5g
Price ($):238.0/499.0